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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B12399081

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-methylbutanoate-d9 is not readily
available in the public domain. This guide has been compiled using the comprehensive safety
data for the non-deuterated form, Ethyl 2-methylbutanoate (CAS No. 7452-79-1). This
approach is adopted due to the high structural and chemical similarity between the two
compounds. The isotopic labeling with deuterium is not expected to significantly alter the
macroscopic chemical hazards, such as flammability or irritancy. The information presented
herein should be used as a reference for researchers, scientists, and drug development
professionals, with the understanding that it is based on the non-deuterated analogue.

Chemical Identification and Physical Properties

Ethyl 2-methylbutanoate-d9 is the deuterated form of Ethyl 2-methylbutanoate, an ester
known for its fruity aroma. While specific experimental data for the deuterated compound is
limited, the following tables summarize the known properties of both the deuterated and non-
deuterated forms.

Identifier Ethyl 2-methylbutanoate-d9 Ethyl 2-methylbutanoate
Molecular Formula C7HsD902 C7H1402

Molar Mass 139.24 g/mol 130.18 g/mol

CAS Number 2708286-78-4 7452-79-1
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Physical and Chemical Properties Value for Ethyl 2-methylbutanoate
Appearance Colorless oily liquid with a fruity odor.
Boiling Point 133 °C (lit.)

Density 0.865 g/mL at 25 °C (lit.)

Flash Point 26.1 °C (79.0 °F) Closed Cup
Solubility in Water Insoluble

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
Ethyl 2-methylbutanoate is classified as a flammable liquid. The following table summarizes its
hazard classification.

GHS Classification Category Hazard Statement

H226: Flammable liquid and

vapor.

Flammable Liquids Category 3

Signal Word: Warning
GHS Pictogram:

l~.Flame pictogram

Precautionary Measures and First Aid

A logical workflow for handling and responding to incidents involving Ethyl 2-methylbutanoate is
crucial. The following diagram illustrates the relationship between preventative measures,
incident response, and storage/disposal.
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Safety Workflow for Ethyl 2-methylbutanoate

Prevention
Keep away from heat/sparks/ ‘ Wear protective gloves{eye protection/ Keep container tightly closed.
open flames/hot surfaces. — No smoking. face protection.
[

/f ignited In case of contact \{m storage

Response Storgge & Disposal

\ 4

In case of fire: Use dry chemical, CO2, or IF ON SKIN (or hair): Take off immediately all Store ina well-ventilated place. Keep cool.

alcohol-resistant foam to extinguish. contaminated clothing. Rinse skin with water/shower.

Dispose of contents/container in accordance
with local/regional/national/international regulations.

Click to download full resolution via product page
Safety Workflow Diagram

Toxicological and Ecological Information

Detailed toxicological studies specifically on Ethyl 2-methylbutanoate-d9 are not available.
The data for the non-deuterated form indicates that it may be harmful if swallowed or in contact
with skin and is harmful to aquatic life.
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Toxicological Data (for Ethyl 2-

methylbutanoate) Value

Acute Toxicity, Oral (Category 5) May be harmful if swallowed.

Acute Toxicity, Dermal (Category 5) May be harmful in contact with skin.
Skin Irritation Causes mild skin irritation.

Eye Irritation Causes mild eye irritation.

Ecological Data (for Ethyl 2- o
Hazard Classification
methylbutanoate)

Acute Aquatic Hazard Harmful to aquatic life.

Chronic Aquatic Hazard Harmful to aquatic life with long-lasting effects.

Experimental Protocols

The safety data presented is derived from standardized testing protocols as required by
regulatory bodies. Specific experimental methodologies for determining properties like flash
point, and toxicity values (e.g., LD50) are typically conducted in accordance with OECD
(Organisation for Economic Co-operation and Development) guidelines for the testing of
chemicals. For instance, flammability is determined using standardized closed-cup methods.
Acute toxicity studies generally involve administering the substance to laboratory animals
under controlled conditions to determine the dose that is lethal to 50% of the test population.
Due to the lack of a specific SDS for the deuterated compound, detailed experimental protocols
for its unique testing are not available.

Conclusion

While a dedicated Safety Data Sheet for Ethyl 2-methylbutanoate-d9 is not publicly
accessible, the safety profile of its non-deuterated counterpart provides a robust framework for
its safe handling. The primary hazard associated with this compound is its flammability.
Researchers, scientists, and drug development professionals should handle Ethyl 2-
methylbutanoate-d9 with the same precautions as a Category 3 flammable liquid, including
the use of appropriate personal protective equipment and adherence to safe storage and
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handling procedures. The provided data and workflow diagrams serve as an in-depth technical
guide to mitigate risks associated with the use of this compound in a laboratory setting.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety Data of
Ethyl 2-methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399081#safety-data-sheet-for-ethyl-2-
methylbutanoate-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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